Cas no 2407612-59-1 (3-Benzyloxy-7-bromo-naphthalen-2-amine)

• Product Name: 3-Benzyloxy-7-bromo-naphthalen-2-amine
• CAS No: 2407612-59-1
• MF: C₁₇H₁₄BrNO
• MW: 328.20316362381
• CID: 6787262
• PubChem ID: 149889211
• Update Time: 2025-05-20

3-Benzyloxy-7-bromo-naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• DB-424070
• SCHEMBL22412158
• F98434
• 3-(Benzyloxy)-7-bromonaphthalen-2-amine
• 3-BENZYLOXY-7-BROMO-NAPHTHALEN-2-AMINE
• 2407612-59-1
• 3-Benzyloxy-7-bromo-naphthalen-2-amine

• Inchi： 1S/C17H14BrNO/c18-15-7-6-13-10-17(16(19)9-14(13)8-15)20-11-12-4-2-1-3-5-12/h1-10H,11,19H2
• InChI Key： CEVINNCNSDABMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=C(C=C2C=1)N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.02588g/mol
• Monoisotopic Mass: 327.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Benzyloxy-7-bromo-naphthalen-2-amine

3-Benzyloxy-7-bromo-naphthalen-2-amine (CAS No. 2407612-59-1): An Overview of Its Properties and Applications

3-Benzyloxy-7-bromo-naphthalen-2-amine (CAS No. 2407612-59-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, synthesis methods, biological activities, and potential applications in drug discovery and development.

Chemical Structure and Properties

3-Benzyloxy-7-bromo-naphthalen-2-amine is a substituted naphthylamine characterized by a naphthalene ring system with specific functional groups. The compound features a benzyloxy group at the 3-position and a bromine atom at the 7-position, along with an amino group at the 2-position. These functional groups contribute to its unique chemical and physical properties, making it an attractive candidate for various applications.

The molecular formula of 3-Benzyloxy-7-bromo-naphthalen-2-amine is C₁₆H₁₄BrNO, with a molecular weight of approximately 318.20 g/mol. It is typically a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

Synthesis Methods

The synthesis of 3-Benzyloxy-7-bromo-naphthalen-2-amine can be achieved through several well-established routes. One common method involves the reaction of 3-benzyloxy-naphthalene with bromine to introduce the bromine atom at the 7-position, followed by amination to form the final product. This multi-step process requires careful control of reaction conditions to ensure high yield and purity.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the benzyloxy group and bromine atom sequentially. This method offers greater flexibility in terms of substrate scope and can be optimized for large-scale production.

Biological Activities

3-Benzyloxy-7-bromo-naphthalen-2-amine has shown promising biological activities in recent studies. One notable application is its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For example, it has been reported to inhibit the activity of protein kinases, which are key regulators of cell growth and differentiation. This property makes it a valuable tool for studying signal transduction mechanisms and developing targeted therapies for diseases such as cancer.

In addition to its enzymatic inhibition properties, 3-Benzyloxy-7-bromo-naphthalen-2-amine has also demonstrated anti-inflammatory effects in preclinical models. Studies have shown that it can reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are implicated in various inflammatory disorders.

Potential Applications in Drug Discovery

The unique combination of chemical properties and biological activities makes 3-Benzyloxy-7-bromo-naphthalen-2-amine an attractive candidate for drug discovery and development. Its ability to modulate key cellular processes suggests potential therapeutic applications in several areas:

• Cancer Therapy: The compound's inhibition of protein kinases could be leveraged to develop targeted therapies for various types of cancer, particularly those driven by aberrant kinase activity.
• Inflammatory Diseases: The anti-inflammatory effects of 3-Benzyloxy-7-bromo-naphthalen-2-amine make it a promising lead compound for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma.
• Neurodegenerative Disorders: Recent studies have explored the potential of this compound in modulating neuroinflammation, which is a common feature in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 3-Benzyloxy-7-bromo-naphthalen-2-amine. These studies have provided valuable insights into its pharmacokinetic properties, toxicity profiles, and therapeutic potential. However, further research is needed to translate these findings into clinical applications.

Ongoing clinical trials are currently investigating the use of this compound in treating specific diseases. Preliminary results have been encouraging, but more extensive trials are required to establish its safety and efficacy in human subjects. Researchers are also exploring structure-based optimization strategies to enhance the compound's potency and selectivity for target proteins.

In conclusion, 3-Benzyloxy-7-bromo-naphthalen-2-amine (CAS No. 2407612-59-1) represents a promising molecule with diverse applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its biological activities, positions it as a valuable tool for advancing our understanding of cellular processes and developing novel therapeutic agents.